Cas no 1806922-88-2 (2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine
• CAS No: 1806922-88-2
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4869157
• Update Time: 2025-08-03

2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-4-2-3(9)6(8)12-5(4)7(10)11/h2,7H,1H3
• InChI Key： RGJGLVXOEWECKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C(F)F)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine

Professional Introduction to 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine (CAS No. 1806922-88-2)

2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine (CAS No. 1806922-88-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates multiple fluorine atoms and a chloro substituent, which contribute to its distinct chemical properties and reactivity.

The significance of this compound lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. The presence of a difluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug design. Furthermore, the combination of fluoro and chloro substituents provides a versatile platform for further functionalization, enabling chemists to tailor the compound for specific biological targets.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Pyridine derivatives are known for their role in pharmaceuticals, acting as key structural motifs in many drugs used to treat various diseases. Among these derivatives, 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine stands out due to its unique substitution pattern, which has been linked to enhanced binding affinity and improved pharmacokinetic profiles.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry. Fluorine's ability to modulate electronic properties, metabolic stability, and pharmacokinetic behavior makes it an invaluable element in drug development. In particular, the difluoromethyl group is renowned for its ability to improve drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation. This has led to its widespread use in the synthesis of antiviral, anticancer, and anti-inflammatory agents.

Recent studies have highlighted the potential of 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine as a building block for the development of novel inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have explored its utility in creating potent inhibitors of kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders, making them prime targets for therapeutic intervention.

The structural features of this compound also make it suitable for use in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be modified and linked together to form more complex molecules with improved biological activity. The simplicity and versatility of 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine make it an ideal candidate for such strategies.

In addition to its role in drug discovery, this compound has shown promise in materials science applications. Fluorinated pyridines are known for their ability to enhance the performance of organic electronic devices due to their electron-withdrawing properties and stability under various conditions. Researchers have explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs), where its unique electronic characteristics contribute to improved device efficiency.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The challenge lies in optimizing these reactions while maintaining regioselectivity and minimizing side products.

Ongoing research continues to uncover new applications for this compound across various scientific disciplines. The growing interest in fluorinated heterocycles underscores their importance as versatile tools in chemical synthesis and drug development. As our understanding of molecular interactions deepens, compounds like 2-Chloro-6-(difluoromethyl)-3-fluoro-5-methoxypyridine will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.